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Compound of Interest

Compound Name: 1-Chloropentane

CAS No.: 29656-63-1

Cat. No.: B7769331

Get Quote

Experimental measurement remains the benchmark for determining the physical properties of a

compound. The values obtained are grounded in direct observation under controlled laboratory

conditions. The properties of 1-Chloropentane have been well-characterized through various

standard analytical techniques.

Key Physicochemical Data
A survey of established chemical data sources reveals a consensus on the core properties of

1-Chloropentane, though minor variations exist depending on the precise experimental

conditions.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b7769331#bc-rfq
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Experimental Value Conditions Source(s)

Boiling Point 107-108 °C Atmospheric Pressure [1][4][5][6]

107.9 °C 760 mmHg [7][8]

Density 0.882 g/mL 25 °C [1][4][5]

0.88 g/cm³ 20 °C [7]

Viscosity 0.59 mPa·s 20 °C [9]

Vapor Pressure 32.9 mmHg 25 °C [7][8]

Refractive Index 1.412 20 °C (D-line) [5][6]

Water Solubility 197 mg/L 25 °C [7][8]

Experimental Protocols: A Self-Validating System
The trustworthiness of experimental data hinges on the robustness of the methodology. Below

are detailed protocols for determining two fundamental properties: boiling point and density.

These methods are chosen for their reliability and accessibility in a standard organic chemistry

laboratory.

Protocol 1: Determination of Boiling Point via Simple Distillation

This method leverages the principle that a liquid's boiling point is the temperature at which its

vapor pressure equals the surrounding atmospheric pressure.[4] Distillation also serves as a

purification step, making it a dual-purpose technique.

Causality Behind Experimental Choices:

Boiling Chips: These are added to prevent "bumping" (sudden, violent boiling) by providing

nucleation sites for smooth bubble formation.

Thermometer Placement: The thermometer bulb must be positioned just below the side arm

of the distillation flask to ensure it accurately measures the temperature of the vapor that is

in thermal equilibrium with the boiling liquid, not the liquid itself.[4]
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Apparatus:

Round-bottom distillation flask

Heating mantle

Clamps and stand

Condenser

Receiving flask

Thermometer (-10 to 150 °C range)

Boiling chips

Procedure:

Assembly: Assemble the simple distillation apparatus, ensuring all glass joints are securely

connected.

Sample Preparation: Place the 1-Chloropentane sample into the distillation flask, filling it to

no more than two-thirds of its volume. Add 2-3 boiling chips.

Heating: Begin heating the flask gently with the heating mantle.

Observation: Observe the temperature as the liquid heats. The temperature will rise and then

stabilize as the vapor condenses on the thermometer bulb.

Data Recording: Record the temperature at which the liquid is actively boiling and a steady

stream of distillate is collected in the receiving flask. This stable temperature is the boiling

point.

Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction may be

applied for higher accuracy.

Protocol 2: Determination of Density using a Pycnometer
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A pycnometer, or density bottle, is a piece of specialized glassware that allows for the precise

determination of a liquid's volume, leading to a highly accurate density measurement.

Causality Behind Experimental Choices:

Pycnometer vs. Graduated Cylinder: A pycnometer is used over less accurate volumetric

glassware like a graduated cylinder because its ground-glass stopper has a fine capillary

tube, allowing excess liquid and trapped air to escape, ensuring the contained volume is

extremely consistent.[4]

Temperature Control: Density is temperature-dependent. Performing measurements at a

controlled temperature (e.g., 25 °C) is crucial for reproducibility.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Mass of Empty Pycnometer: Carefully clean and dry the pycnometer and its stopper. Weigh it

on the analytical balance and record the mass (m₁).

Mass of Pycnometer with Water: Fill the pycnometer with deionized water, insert the stopper,

and allow it to equilibrate in a water bath set to a specific temperature (e.g., 25.0 °C). Ensure

the capillary is filled and wipe any excess water from the outside. Weigh the filled

pycnometer and record the mass (m₂).

Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill it with 1-
Chloropentane, equilibrate it at the same temperature, wipe it dry, and weigh it. Record this

mass (m₃).

Calculation:
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Mass of water = m₂ - m₁

Volume of pycnometer = (Mass of water) / (Density of water at the measurement

temperature)

Mass of 1-Chloropentane = m₃ - m₁

Density of 1-Chloropentane = (Mass of 1-Chloropentane) / (Volume of pycnometer)

Section 2: Computationally Derived Properties of 1-
Chloropentane
Computational chemistry provides a powerful alternative for predicting molecular properties.

Through molecular dynamics (MD) simulations, we can model the behavior of molecules and

derive macroscopic properties from their collective interactions. This approach is particularly

valuable for screening compounds or understanding properties under conditions that are

difficult to replicate experimentally.

Predicted Physicochemical Data
Computational models, such as those used in the GROMACS simulation suite, can predict a

range of properties. The Alexandria Library, a quantum-chemical database, provides calculated

values for molecules like 1-chloropentane, often used to develop and validate force fields.[10]

Property Computational Value Method/Source

Dipole Moment (μ) ~2.35 D G4/CBS-QB3 Calculation

LogP (Octanol/Water) 2.73 Computed (Suzuki, 1991)

3.10 Computed (ChemSrc)

Molecular Weight 106.59 g/mol Computed

Note: Direct computational values for bulk properties like boiling point and viscosity are less

commonly published in databases and often require specific simulation studies. The values

above represent molecular-level properties that influence bulk behavior.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://www.benchchem.com/product/b7769331/docs?utm_src=pdf-body#section-1-experimentally-determined-properties-of-1-chloropentane
https://virtualchemistry.org/molecule.php?filename=1-chloropentane.sdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Computational Protocol: A Typical MD Workflow
Determining bulk properties like density from first principles involves a multi-step simulation

workflow using software like GROMACS.[11][12] The core idea is to simulate a box of

molecules and observe their emergent behavior.

Causality Behind Computational Choices:

Force Field Selection: The choice of force field (e.g., OPLS-AA, CHARMM) is critical. It is a

set of parameters that defines the potential energy of the system, dictating how atoms

interact. The force field must be well-parameterized for the molecule of interest to yield

accurate results.

Ensemble Selection (NVT/NPT): The simulation is first equilibrated in an NVT ensemble

(constant Number of particles, Volume, and Temperature) to bring the system to the correct

temperature. It is then switched to an NPT ensemble (constant Number of particles,

Pressure, and Temperature) to allow the simulation box volume to fluctuate, enabling the

system to settle at its equilibrium density.[12][13]

Apparatus (Software):

Molecular modeling software (e.g., Avogadro) to build the initial structure.

GROMACS simulation package.[14]

A suitable force field (e.g., OPLS-AA).

High-performance computing resources.

Procedure:

Topology Generation: Define the molecular topology for 1-Chloropentane. This file contains

all the information about atom types, bonds, angles, and charges required by the force field.

System Setup: Create a simulation box and populate it with a sufficient number of 1-
Chloropentane molecules (e.g., ~500-1000) at a low initial density.
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Energy Minimization: Perform an energy minimization step to remove any unfavorable steric

clashes or geometries in the initial configuration.

NVT Equilibration: Run a short MD simulation in the NVT ensemble. This allows the system

to reach the desired temperature (e.g., 298.15 K) while keeping the volume constant.

Monitor the temperature to ensure it stabilizes.

NPT Equilibration: Continue the simulation in the NPT ensemble. The pressure is held

constant (e.g., 1 bar), and the box volume is allowed to change. Monitor the system's density

until it converges to a stable average value.

Production Run: Once equilibrated, run a longer production simulation to collect data for

analysis.

Analysis: The average density of the system is calculated directly from the NPT production

run trajectory. Other properties, like viscosity, can be calculated from the trajectory using

more complex analyses (e.g., Green-Kubo relations).

Section 3: Head-to-Head Comparison and Workflow
Analysis
The true value for a researcher lies in understanding how these two approaches compare and

when to apply each.

Comparative Summary Table
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Property
Experimental
Range

Computational
Insight

Agreement

Density 0.880 - 0.882 g/mL

A well-run NPT

simulation should

closely reproduce this

value.

High

Boiling Point 107 - 108 °C

Difficult to calculate

directly; requires

advanced simulation

techniques (e.g.,

Gibbs ensemble) or

can be estimated from

the heat of

vaporization.

Moderate to Low

(Method Dependent)

LogP 2.73 (Experimental)[7]
2.73 - 3.10

(Calculated)[7][15]
High

Discussion

For fundamental properties like density and LogP, there is often excellent agreement between

high-quality experimental data and well-parameterized computational models.[7][15] The

experimental value for LogP is 2.73, which matches one of the computed values exactly,

indicating the strength of modern predictive algorithms for this property.[7]

Properties related to phase transitions, such as boiling point, are significantly more challenging

to predict computationally and require specialized simulation setups that are not as

straightforward as an NPT simulation for density.

The primary advantage of the experimental approach is its directness and accuracy, providing

a definitive real-world value. The computational approach, while indirect, offers unparalleled

insight into the molecular-level interactions that give rise to these bulk properties and allows for

the prediction of properties without synthesizing the compound.

Workflow Visualization
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The following diagram illustrates the distinct yet complementary workflows for determining a

physical property like density via experimental and computational methods.

Experimental Workflow Computational Workflow

Obtain Physical Sample
of 1-Chloropentane

Prepare Pycnometer
(Clean, Dry, Weigh)

Physical Handling

Measure Mass of Sample
at Controlled Temperature

Volumetric Measurement

Calculate Density
(Mass / Volume)

Data Processing

Final Experimental
Density Value

Define Molecular Model
(Force Field Topology)

Build Simulation Box
(Populate with Molecules)

System Building

Run MD Simulation
(NVT & NPT Equilibration)

Simulation Engine

Analyze Trajectory
(Average Box Volume)

Post-processing

Final Computational
Density Value

Determine Density of 1-Chloropentane
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Click to download full resolution via product page

Caption: A comparative flowchart of experimental versus computational workflows for

determining the density of 1-Chloropentane.

Conclusion
Both experimental measurement and computational simulation are indispensable tools in the

modern chemical and pharmaceutical sciences. For 1-Chloropentane, experimental data

provides a solid, reliable foundation for its physical properties, essential for process design and

safety.[1] Computational methods complement this by offering a predictive framework to

understand the molecular basis of these properties and to estimate them for novel or

uncharacterized compounds.

For researchers and drug development professionals, the optimal approach involves leveraging

both. Use established experimental data from reputable sources like the NIST Chemistry

WebBook whenever available.[16] Employ computational tools to screen new derivatives, to

understand structure-property relationships, and to investigate phenomena at a level of detail

that experiments cannot achieve. This dual approach ensures both accuracy and insight,

accelerating the pace of discovery and development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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